MERCURIC SULFATE

• CAS RN: 13766-44-4
• Molecular Formula: HgS
• synonyms: Mercury (I) sulfate, 99% (metals basis)

Description

Mercuric Sulfate is an odorless salt that forms white granules or crystalline powder. It is denser than water. It is used in medicine, for gold and silver extraction, and to make other mercury compounds.

Synthesis Analysis

Mercuric Sulfate can be produced by treating mercury with hot concentrated sulfuric acid. The reaction is as follows: Hg + 2 H2SO4 → HgSO4 + SO2 + 2 H2O. Alternatively, yellow mercuric oxide reacts also with concentrated sulfuric acid.

Molecular Structure Analysis

The anhydrous compound features Hg 2+ in a highly distorted tetrahedral HgO4 environment. Two Hg-O distances are 2.22 Å and the others are 2.28 and 2.42 Å. In the monohydrate, Hg 2+ adopts a linear coordination geometry with Hg-O (sulfate) and Hg-O (water) bond lengths of 2.179 and 2.228 Å, respectively.

Chemical Reactions Analysis

Mercuric Sulfate readily hydrolyzes in water, separating into the yellow mercuric subsulfate and sulfuric acid. The reactions are as follows: 3HgSO4 + 2H2O → HgSO4·2HgO + 2H2SO4. When it is heated above 450 °C, it decomposes and releases hazardous mercury vapors HgSO4 → Hg + SO2 + O2.

Physical And Chemical Properties Analysis

Mercuric Sulfate is denser than water and separates into an insoluble sulfate with a yellow color and sulfuric acid in the water. It decomposes when exposed to strong heat. In a small amount of water, it turns into a water, but in a large amount of water, especially when heated, it decomposes into sulfuric acid and basic salts. It is soluble in hydrochloric acid, hot dilute acid, and concentrated sodium chloride solution, but insoluble in acetone and ammonia.

Safety And Hazards

Mercuric Sulfate is highly toxic and may be fatal if inhaled, ingested, or absorbed through skin. It is advised to avoid any skin contact. Effects of contact or inhalation may be delayed. Fire may produce irritating, corrosive, and/or toxic gases. Runoff from fire control or dilution water may be corrosive and/or toxic and cause environmental contamination.